Cas no 838866-74-3 (7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 838866-74-3
• MF: C₂₁H₂₈N₅O₂
• MW: 382.47932434082
• CID: 6196715
• PubChem ID: 78295886
• Update Time: 2025-05-20

7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 838866-74-3

• Inchi： 1S/C21H28N5O2/c1-15-9-7-8-12-25(15)14-17-22-19-18(20(27)24(3)21(28)23(19)2)26(17)13-16-10-5-4-6-11-16/h4-6,10-11,15,18H,7-9,12-14H2,1-3H3/q+1
• InChI Key： CZUOFVWTRALMIZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(N1C)=O)=NC(CN1CCCCC1C)=[N+]2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 382.22430015g/mol
• Monoisotopic Mass: 382.22430015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2Ų

Additional information on 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-Benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 838866-74-3): A Comprehensive Overview

In the realm of specialized chemical compounds, 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 838866-74-3) stands out as a molecule of significant interest to researchers and industry professionals. This purine derivative, with its intricate structure and potential applications, has garnered attention in various scientific and industrial circles. In this detailed exploration, we delve into the compound's properties, synthesis pathways, applications, and its relevance in contemporary research trends.

The molecular structure of 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione features a purine core modified with benzyl and methylpiperidinyl groups, contributing to its unique chemical behavior. With a molecular weight of 383.48 g/mol and the CAS registry number 838866-74-3, this compound falls into the category of heterocyclic organic compounds. Its structural complexity makes it particularly interesting for pharmaceutical research, where modified purines often serve as key intermediates or active pharmaceutical ingredients (APIs).

Recent scientific literature highlights the growing importance of purine derivatives in drug discovery, particularly in the development of kinase inhibitors and neuromodulators. The presence of both benzyl and 2-methylpiperidin-1-yl moieties in this compound suggests potential interactions with biological targets, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in how these structural features might influence the compound's bioavailability and target specificity.

The synthesis of 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione typically involves multi-step organic reactions, starting from readily available purine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield while reducing environmental impact - a topic of significant interest in current chemical research. The compound's purity and stability are crucial factors for research applications, with HPLC and NMR being standard characterization techniques.

In the pharmaceutical sector, compounds like CAS 838866-74-3 are increasingly valuable due to their potential as building blocks for more complex drug molecules. The pharmaceutical industry's current focus on personalized medicine and targeted therapies has created demand for specialized intermediates with precise structural features. This compound's unique combination of a purine core with specific substitutions positions it well for such applications.

Beyond pharmaceuticals, 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-purine derivative may find applications in material science. The growing field of organic electronics and conductive polymers often utilizes nitrogen-containing heterocycles, and this compound's structural features suggest potential utility in these emerging technologies. Researchers are particularly interested in how such molecules might contribute to the development of new organic semiconductors or energy storage materials.

The market for specialized chemical compounds like 838866-74-3 has seen steady growth, driven by increasing R&D investment across multiple industries. Current trends indicate particular demand in the Asia-Pacific region, where pharmaceutical and materials research sectors are expanding rapidly. Suppliers and manufacturers are responding to this demand by improving production scalability and purity standards for research-grade compounds.

From a safety perspective, proper handling procedures are essential when working with 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, as with all research chemicals. Standard laboratory precautions including appropriate personal protective equipment (PPE) and proper ventilation should always be observed. Material Safety Data Sheets (MSDS) provide essential guidance for safe handling and storage of this compound.

Looking toward future applications, researchers are exploring the potential of purine-based compounds in areas ranging from medicinal chemistry to nanotechnology. The specific structural features of CAS 838866-74-3, particularly its substitution pattern, make it an interesting candidate for further modification and study. As synthetic methodologies continue to advance, we can expect to see more sophisticated derivatives of this compound being developed for specialized applications.

For researchers and procurement specialists seeking 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, it's important to source from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's purity, typically verified by HPLC analysis, is crucial for research applications. Current market availability varies, with some suppliers offering custom synthesis options to meet specific research requirements.

In conclusion, 7-benzyl-1,3-dimethyl-8-(2-methylpiperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 838866-74-3) represents an intriguing example of modern heterocyclic chemistry with potential across multiple scientific disciplines. Its structural complexity and modifiable features make it a valuable compound for ongoing research in pharmaceuticals, materials science, and beyond. As scientific understanding of purine derivatives continues to grow, we anticipate seeing expanded applications for this and related compounds in cutting-edge research and development.